Cas no 1249002-03-6 (1-cyclopentyl-1H-pyrazole-4-sulfonamide)

• Product Name: 1-cyclopentyl-1H-pyrazole-4-sulfonamide
• CAS No: 1249002-03-6
• MF: C₈H₁₃N₃O₂S
• MW: 215.272720098495
• MDL: MFCD14658034
• CID: 4581043
• PubChem ID: 61394785
• Update Time: 2025-08-02

1-cyclopentyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-1H-pyrazole-4-sulfonamide

• MDL： MFCD14658034
• Inchi： 1S/C8H13N3O2S/c9-14(12,13)8-5-10-11(6-8)7-3-1-2-4-7/h5-7H,1-4H2,(H2,9,12,13)
• InChI Key： LYQPLCAVOWEOFE-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C=C(S(N)(=O)=O)C=N1

Additional information on 1-cyclopentyl-1H-pyrazole-4-sulfonamide

1-Cyclopentyl-1H-pyrazole-4-sulfonamide (CAS No. 1249002-03-6): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, 1-cyclopentyl-1H-pyrazole-4-sulfonamide (CAS No. 1249002-03-6) has emerged as a compound of significant interest. This sulfonamide derivative, characterized by its pyrazole core and cyclopentyl substituent, exhibits unique chemical properties that make it a valuable candidate for various applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemical development, and material science.

The molecular structure of 1-cyclopentyl-1H-pyrazole-4-sulfonamide combines a sulfonamide functional group with a pyrazole ring, which is known for its versatility in medicinal chemistry. The cyclopentyl moiety enhances the compound's lipophilicity, potentially improving its bioavailability and membrane permeability. These attributes have sparked interest in its use as a pharmacophore in the design of novel therapeutics targeting enzymes and receptors.

Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of compounds like 1-cyclopentyl-1H-pyrazole-4-sulfonamide. With the rise of machine learning models for predicting molecular interactions, researchers are leveraging such structures to identify potential hits for diseases like cancer, inflammation, and metabolic disorders. Questions like *"How does sulfonamide modification affect drug efficacy?"* or *"What are the synthetic routes for pyrazole derivatives?"* are frequently searched, reflecting the growing curiosity around this compound.

From a synthetic perspective, 1-cyclopentyl-1H-pyrazole-4-sulfonamide can be prepared through multi-step organic reactions, including cyclization and sulfonylation. Its chemical stability and solubility profile make it suitable for further derivatization, a feature highly sought after in high-throughput screening platforms. The compound's CAS number (1249002-03-6) serves as a unique identifier in global chemical databases, facilitating collaboration and regulatory compliance.

Beyond pharmaceuticals, 1-cyclopentyl-1H-pyrazole-4-sulfonamide has potential applications in agrochemicals, where sulfonamide derivatives are known for their herbicidal and fungicidal activities. The pyrazole scaffold is also a key motif in materials science, particularly in the development of organic semiconductors and coordination polymers. These interdisciplinary applications align with the increasing demand for sustainable and multifunctional chemicals.

In conclusion, 1-cyclopentyl-1H-pyrazole-4-sulfonamide (CAS No. 1249002-03-6) represents a versatile and promising compound with broad relevance in modern chemistry. Its structural features, combined with emerging technologies like AI-assisted molecular design, position it as a focal point for future research and innovation. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing both therapeutic and industrial solutions.